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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dehydroadynerigenin glucosyldigitaloside is a cardiac glycoside, a class of naturally
occurring steroid-like compounds with significant physiological activity. This technical guide
provides a comprehensive overview of the discovery, natural sources, and chemical properties
of Dehydroadynerigenin glucosyldigitaloside. Detailed experimental protocols for isolation
and characterization, where available in public literature, are presented, alongside a summary
of its known biological activities. This document aims to serve as a foundational resource for
researchers and professionals in the fields of natural product chemistry, pharmacology, and
drug development.

Discovery and Natural Sources

Dehydroadynerigenin glucosyldigitaloside is a cardenolide glycoside that has been
identified in plant species belonging to the Apocynaceae family, commonly known as the
dogbane family. While the precise historical details of its initial discovery are not extensively
documented in readily available literature, its presence has been noted in Nerium oleander
(formerly known as Nerium indicum), a well-known ornamental shrub that is also recognized for
its toxicity due to the presence of various cardiac glycosides.[1] Another noted source for this
compound is the Digitalis genus, from which the well-known cardiac drug digoxin is derived.[2]
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The primary source for the isolation of Dehydroadynerigenin glucosyldigitaloside is the
leaves of these plants. The concentration of cardiac glycosides in plants can vary depending on
factors such as the specific species, geographical location, season, and time of harvesting.

Chemical Structure and Properties

The chemical structure of Dehydroadynerigenin glucosyldigitaloside consists of a steroid
nucleus (the aglycone or genin part) linked to a sugar moiety. The aglycone is
Dehydroadynerigenin, and the sugar component is a glucosyldigitalose.

Table 1: Chemical and Physical Properties

Property Value

CAS Number 144223-70-1

Molecular Formula C36H52013

Molecular Weight 692.79 g/mol

Class Steroids, Cardiac Glycoside

Experimental Protocols

Detailed experimental protocols for the specific isolation and characterization of
Dehydroadynerigenin glucosyldigitaloside are not readily available in a single,
comprehensive public source. However, based on general methods for the isolation of cardiac
glycosides from plant materials, a typical workflow can be outlined.

General Isolation Workflow

The isolation of cardiac glycosides from plant sources is a multi-step process that involves
extraction, fractionation, and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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